Cas no 94-80-4 (2,4-D Butyl ester)

• Product Name: 2,4-D Butyl ester
• CAS No: 94-80-4
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.143762111664
• MDL: MFCD00126845
• CID: 34764
• PubChem ID: 7206
• Update Time: 2025-05-21

2,4-D Butyl ester Chemical and Physical Properties

Names and Identifiers

• Butyl 2-(2,4-dichlorophenoxy)acetate
• Butyl-2,4-Dichlorophenoxyacetate
• 2,4-Dichlorophenoxyacetic acid butyl ester
• IFLAB-BB F2111-0001
• LIRONOX
• LIRONOX(R)
• (2,4-DICHLOROPHENOXY)ACETIC ACID, BUTYL ESTER
• 2,4-D BUTYL ESTER
• 2,4-D-1-BUTYL ESTER
• 2,4-PA-BUTYL
• (2,4-dichlorophenoxy)-aceticacibutylester
• (2,4-dichlorophenoxy)-aceticacibutylester[qr]
• 1-methylpropyl(2,4-dichlorophenoxy)ethanoate
• 2,4-d,n-butylester
• 2,4-dbe
• 2,4-dbe[qr]
• 2,4-d-butyl[qr]
• 2,4-Dichlorophenoxyacetic acid n-butyl ester
• 2,4-dichlorophenoxyaceticacidbutylester[qr]
• 2,4-dichlorophenoxyaceticacidn-butylester[qr]
• abcow.k-672,4-dweedkiller[qr]
• Acetic acid, (2,4-dichlorophenoxy)-, butyl ester
• amoco2,4-dweedkillerno6b[qr]
• associatedsales4-pound2,4-desterweedkiller[qr]
• barber’s2,4-desterweedkiller[qr]
• barcoweedkiller(esterformulation)[qr]
• Butapon
• butapon[qr]
• Butyl 2,4-D
• Butyl dichlorophenoxyacetate
• Butyl ester 2,4-D
• Butyl ester of 2,4-D
• butyl(2,4-dichlorophenoxy)acetate[qr]
• 2,4-D butylate in Hexane
• 2-(2,4-Dichlorophenoxy)butylacetate
• 2,4-D butyl ester solution
• BUTYL 2,4-DICHLOROPHENOXYACETATE
• 2,4-Dbutyl
• butyl (2,4-dichlorophenoxy)acetate
• 2,4-D 1-butyl ester
• Acetic acid, (2,4-dichlorophenoxy)-, butyl ester (6CI, 8CI, 9CI)
• 2,4-D Butylate
• Esso Herbicide 10
• Esteron 400BR
• Fernesta
• Hi-Ester 2,4-D
• NSC 409767
• CS-0012882
• (2,4-Dichlorophenoxy)acetic acid butyl ester
• W-100183
• 2,4-D-1-butyl ester 100 microg/mL in Cyclohexane
• NCGC00090826-03
• Felco HV4 Weed Killer
• Olin Butyl Ester D267 Weed Killer
• Lironox 326
• DA-60025
• NCGC00256335-01
• Amoco 2,4-D Weed Killer No. 6B
• AKOS005943535
• Green Cross Weed-No-More
• Parsons 2,4-D Weed Killer Butyl Ester
• General Chemical 2,4-D 6.00 Butyl Ester Weed Killer
• 2,4-D-butyl
• Purple Component
• Diamond Shamrock Butyl 6D Weed Killer
• Tox21_201237
• MFA 40% Butyl Ester Weed Killer
• Rhodia 2,4-D Butyl Ester 6L
• Crop Rider 2.67D
• HSDB 1633
• Butyl(2,4-dichlorophenoxy) acetate
• Felco HV2 Weed Killer
• MFA No. 4 Weed Killer
• cid_7206
• Unico 2,4-D Ester Weed Killer
• EPA Pesticide Chemical Code 030056
• Acetic acid,4-dichlorophenoxy)-, butyl ester
• De-Pester Ded-Weed ME-6
• Patterson's Hi-Test Butyl Ester 2,4-D Weed Killer
• Shell 40
• General Chemical 2,4-D Butyl Ester Weed Killer
• Sure Death 40% Butyl Ester Type Weedkiller
• De-Pester Ded-Weed ME-9
• BRN 2056085
• 2,4-Dichlorophenoxyacetic acid, n-butyl ester
• 2,4-dichlorophenoxyacetic butyl ester
• 2,4-D 1-butyl ester, PESTANAL(R), analytical standard
• UNII-6GO3LVR34R
• De-Pester Ded-Weed ME-4
• MLS002152860
• 2,4-DICHLOROPHENOXYACETIC ACID, BUTYL ESTER
• Techne Butyl Ester Weed Killer No. 4
• AC-12695
• General Chemical 2,4-D 3.34 Butyl Ester Weed Killer
• n-Butylester kyseliny 2,4-dichlorfenoxyoctove [Czech]
• Miller's 6# Ester
• NCGC00090826-01
• The Crop Rider
• Associated Sales 4-Pound 2,4-D Ester Weed Killer
• NCGC00258789-01
• MFA No. 6 Weed Killer
• 2,4-D n-butyl ester
• n-Butylester kyseliny 2,4-dichlorfenoxyoctove
• Butyl 400
• Diamond Shamrock Butyl 4D
• Barco Weed Killer (ester Formulation)
• Chipman 2,4-D Butyl Ester 334E
• (2, butyl ester
• 2,4-D BUTYL ESTER [MI]
• Chipman 2,4-D Butyl Ester 4E
• Monsanto 2,4-D Butyl Ester
• butyl 2-[2,4-bis(chloranyl)phenoxy]ethanoate
• NSC-409767
• MFCD00126845
• Component Orange
• Weed-Rhap B-4D
• STL301520
• Weed-Rhap B-2.67D
• Felco Butyl Ester 600 2,4-D Weed Killer
• CHEMBL1446511
• Q27264880
• 2,4-D-butyl [ISO]
• Floratox 428 4-Pound 2,4-D Ester Weed Killer
• Butyl 2-(2,4-dichlorophenoxy)ethanoate
• EN300-112152
• Miller's 4# Ester
• Techne 40% Butyl Ester Type Weed Killer
• SMR001224484
• NS00021405
• Caswell No. 315AL
• Olin Butyl Ester D6 Weed Killer
• 6GO3LVR34R
• Tox21_302757
• AS-76740
• Chipman 2,4-D Butyl Ester 6E
• Weed-Rhap B-6D
• CAS-94-80-4
• 2-(2,4-dichlorophenoxy)acetic acid butyl ester
• Abco W.K-67 2,4-D Weed Killer
• General Chemical 2,4-D 4-Butyl Ester Weed Killer
• Techne Butyl Ester Weed Killer No. 6
• T-H Ded-Weed ME-6
• T-H Ded-Weed ME-9
• SCHEMBL1226040
• Line Rider 4T
• Olin Butyl Ester D4 Weed Killer
• FS Ester 400 Weed Killer
• 94-80-4
• EINECS 202-364-8
• Barber's 2,4-D Ester Weed Killer
• DTXSID5020443
• DTXCID10443
• AI3-08686
• HY-B0867
• Z54191175
• NSC409767
• Sure Death No. 4 Butyl Ester Weed Killer
• De-Pester Ded-Weed ME-5
• WLN: GR CG DO1VO4
• butyl 2,4-dichloro-phenoxyacetate
• butyl [(2,4-dichlorophenyl)oxy]acetate
• BDBM74250
• butyl2-(2,4-dichlorophenoxy)acetate
• Sure Death No. 6 Butyl Ester Weed Killer
• Orange II Component
• NCGC00090826-02
• 2,4-D Butyl ester

• MDL： MFCD00126845
• Inchi： 1S/C12H14Cl2O3/c1-2-3-6-16-12(15)8-17-11-5-4-9(13)7-10(11)14/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： UQMRAFJOBWOFNS-UHFFFAOYSA-N
• SMILES： O=C(COC1C(Cl)=CC(Cl)=CC=1)OCCCC

Computed Properties

• Exact Mass: 276.03200
• Monoisotopic Mass: 276.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: The pure product is colorless oily liquid, and the crude oil is brown liquid.
• Density: 1.2639 (rough estimate)
• Melting Point: 9°C
• Boiling Point: 146-147 ºC
• Flash Point: 48℃
• Refractive Index: 1.5209 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 35.53000
• LogP: 3.71550
• Solubility: Poorly soluble in water, easily soluble in most organic solvents.

2,4-D Butyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317,H410
• Warning Statement： P273,P280,P501
• Hazardous Material transportation number：UN 3082
• WGK Germany：3
• Hazard Category Code： 22-43-50/53
• Safety Instruction： S26-S29-S36/37-S46-S60-S61
• RTECS：AG8050000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：0-6°C
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R43; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2,4-D Butyl ester

Comprehensive Guide to 2,4-D Butyl Ester (CAS No. 94-80-4): Properties, Applications, and Environmental Impact

2,4-D Butyl Ester (CAS No. 94-80-4) is a widely recognized herbicidal ester derived from 2,4-dichlorophenoxyacetic acid (2,4-D). This compound is a selective systemic herbicide primarily used to control broadleaf weeds in agricultural and non-agricultural settings. Its efficacy, cost-effectiveness, and versatility have made it a staple in modern weed management programs. The butyl ester formulation enhances its absorption and translocation within target plants, ensuring rapid action.

In recent years, the demand for 2,4-D Butyl Ester has surged due to its compatibility with sustainable farming practices and integrated pest management (IPM) systems. Farmers and agronomists frequently search for terms like "2,4-D Butyl Ester vs. other formulations" or "best practices for 2,4-D application," reflecting the growing interest in optimizing its use. Additionally, environmental concerns have led to queries such as "2,4-D Butyl Ester biodegradability" and "impact on non-target species," highlighting the need for balanced information.

The chemical structure of 2,4-D Butyl Ester (C₁₂H₁₄Cl₂O₃) features a phenoxyacetic acid backbone with a butyl ester group, which contributes to its lipophilicity and volatility. This property allows it to penetrate plant cuticles efficiently, making it particularly effective against post-emergent weeds. Its mode of action involves mimicking natural auxins, disrupting cell division and growth in susceptible plants. Researchers often investigate "2,4-D Butyl Ester mechanism of action" to understand its selectivity and potential resistance development.

Applications of 2,4-D Butyl Ester span across cereal crops, pastures, and turf management. Its ability to control invasive species like Canada thistle and ragweed has made it indispensable in crop protection. However, users must adhere to label instructions to minimize drift and off-target effects. Popular searches include "2,4-D Butyl Ester mixing ratios" and "compatibility with other agrochemicals," underscoring the importance of precise application techniques.

Environmental and regulatory aspects of 2,4-D Butyl Ester are frequently debated. While it is readily biodegradable under aerobic conditions, its half-life in soil varies depending on microbial activity and climatic factors. Regulatory bodies such as the EPA and EFSA have established maximum residue limits (MRLs) to ensure food safety. Queries like "2,4-D Butyl Ester regulatory status" and "eco-friendly alternatives" reflect public interest in sustainable solutions.

Innovations in formulation technology have further enhanced the performance of 2,4-D Butyl Ester. Microencapsulation and low-volatility formulations are gaining traction, addressing concerns about vapor drift. These advancements align with the global shift toward precision agriculture and reduced chemical footprints. Industry professionals often explore "latest 2,4-D Butyl Ester formulations" and "drift reduction strategies" to stay updated.

In conclusion, 2,4-D Butyl Ester (CAS No. 94-80-4) remains a cornerstone in weed control due to its proven efficacy and adaptability. By addressing user queries like "how to store 2,4-D Butyl Ester" or "rainfastness of 2,4-D," this guide aims to provide actionable insights for safe and effective use. As agriculture evolves, continuous research and responsible stewardship will ensure its sustainable integration into modern farming systems.